Cas no 1007011-49-5 (sodium 1-ethyl-1H-imidazole-2-carboxylate)

• Product Name: sodium 1-ethyl-1H-imidazole-2-carboxylate
• CAS No: 1007011-49-5
• MF: C₆H₇N₂NaO₂
• MW: 162.121752023697
• CID: 4558890
• Update Time: 2023-08-10

sodium 1-ethyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 1-ethyl-1H-imidazole-2-carboxylate
• sodium;1-ethylimidazole-2-carboxylate
• AT15614

• Inchi： 1S/C6H8N2O2.Na/c1-2-8-4-3-7-5(8)6(9)10;/h3-4H,2H2,1H3,(H,9,10);/q;+1/p-1
• InChI Key： OLVSIPXDVKZZEC-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 162.040522g/mol
• Monoisotopic Mass: 162.040522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 162.12g/mol
• Topological Polar Surface Area: 58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles